1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol
• IUPAC Name: [4-[(4-ethylphenyl)methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C18H22N2OS/c1-2-15-5-7-16(8-6-15)14-19-9-11-20(12-10-19)18(21)17-4-3-13-22-17/h3-8,13H,2,9-12,14H2,1H3
• InChI Key: ZFIXHOZTXTXOAJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CS3

Description

1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the family of piperazine derivatives. TCB-2 is a potent and selective agonist of the serotonin 5-HT2A receptor, which is a G-protein coupled receptor that is widely distributed in the central nervous system. TCB-2 has been used extensively in scientific research to study the physiological and biochemical effects of 5-HT2A receptor activation.

Mechanism of Action

1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine is a selective agonist of the 5-HT2A receptor, which means that it binds to this receptor and activates it. The activation of the 5-HT2A receptor leads to the activation of several intracellular signaling pathways, including the phospholipase C and the mitogen-activated protein kinase pathways. These pathways are involved in the regulation of several physiological processes, including mood regulation, cognition, and perception.
Biochemical and Physiological Effects:
The activation of the 5-HT2A receptor by 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine leads to several biochemical and physiological effects. These effects include the modulation of neurotransmitter release, the regulation of gene expression, and the modulation of ion channel activity. 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has been shown to induce hallucinations, changes in perception, and alterations in mood and cognition.

Advantages and Limitations for Lab Experiments

1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine is a potent and selective agonist of the 5-HT2A receptor, which makes it an ideal tool for studying the physiological and biochemical effects of 5-HT2A receptor activation. 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has been used extensively in scientific research, and its effects are well-characterized. However, 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine is a synthetic compound, and its use in lab experiments requires specialized equipment and expertise. Additionally, 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine is a controlled substance, and its use is regulated by federal and state laws.

Future Directions

1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has several potential future directions in scientific research. One potential direction is the development of new drugs that target the 5-HT2A receptor for the treatment of psychiatric disorders, including depression, anxiety, and schizophrenia. Another potential direction is the development of new tools for studying the physiological and biochemical effects of 5-HT2A receptor activation, including new imaging techniques and new animal models. Additionally, 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine may have applications in the study of the mechanisms of action of other drugs that act on the 5-HT2A receptor.

Synthesis Methods

The synthesis of 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine involves several steps, including the reaction of 4-ethylbenzylamine with 2-thiophene carboxylic acid, followed by the reaction with piperazine. The final product is obtained through purification and crystallization techniques. The synthesis of 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has been optimized over the years, and several variations of the method have been developed to improve the yield and purity of the compound.

Scientific Research Applications

1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has been used extensively in scientific research to study the physiological and biochemical effects of 5-HT2A receptor activation. The 5-HT2A receptor is involved in several physiological processes, including mood regulation, cognition, perception, and hallucinations. 1-(4-Ethylbenzyl)-4-(2-thienylcarbonyl)piperazine has been used to study the effects of 5-HT2A receptor activation on these processes, and to develop new drugs that target this receptor.